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diastovaricins I diastovaricins I
Brand Name: Vulcanchem
CAS No.: 102281-52-7
VCID: VC0218065
InChI: InChI=1S/C39H45NO10/c1-20-11-9-7-8-10-12-30(44)40-33-37(48)27-18-25(6)36(47)32(31(27)38(49)39(33)50)35(46)24(5)17-23(4)34(45)22(3)14-16-26(41)15-13-21(2)29(43)19-28(20)42/h7-14,16-18,20,22-23,26,28,34,41-42,45,47-48H,15,19H2,1-6H3,(H,40,44)/b8-7+,11-9-,12-10+,16-14+,21-13+,24-17?/t20-,22+,23+,26+,28+,34+/m1/s1
SMILES: CC1C=CC=CC=CC(=O)NC2=C(C3=C(C(=C(C(=C3)C)O)C(=O)C(=CC(C(C(C=CC(CC=C(C(=O)CC1O)C)O)C)O)C)C)C(=O)C2=O)O
Molecular Formula: C39H45NO10
Molecular Weight: 687.8 g/mol

diastovaricins I

CAS No.: 102281-52-7

Main Products

VCID: VC0218065

Molecular Formula: C39H45NO10

Molecular Weight: 687.8 g/mol

diastovaricins I - 102281-52-7

CAS No. 102281-52-7
Product Name diastovaricins I
Molecular Formula C39H45NO10
Molecular Weight 687.8 g/mol
IUPAC Name (9S,10S,11S,12E,14S,16E,20S,21R,22Z,24E,26E)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21-hexamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone
Standard InChI InChI=1S/C39H45NO10/c1-20-11-9-7-8-10-12-30(44)40-33-37(48)27-18-25(6)36(47)32(31(27)38(49)39(33)50)35(46)24(5)17-23(4)34(45)22(3)14-16-26(41)15-13-21(2)29(43)19-28(20)42/h7-14,16-18,20,22-23,26,28,34,41-42,45,47-48H,15,19H2,1-6H3,(H,40,44)/b8-7+,11-9-,12-10+,16-14+,21-13+,24-17?/t20-,22+,23+,26+,28+,34+/m1/s1
Standard InChIKey VMGZUMXAOXKLLT-PDYYQRHWSA-N
Isomeric SMILES C[C@@H]1/C=C\C=C\C=C\C(=O)NC2=C(C3=C(C(=C(C(=C3)C)O)C(=O)C(=C[C@@H]([C@H]([C@H](/C=C/[C@H](C/C=C(/C(=O)C[C@@H]1O)\C)O)C)O)C)C)C(=O)C2=O)O
SMILES CC1C=CC=CC=CC(=O)NC2=C(C3=C(C(=C(C(=C3)C)O)C(=O)C(=CC(C(C(C=CC(CC=C(C(=O)CC1O)C)O)C)O)C)C)C(=O)C2=O)O
Canonical SMILES CC1C=CC=CC=CC(=O)NC2=C(C3=C(C(=C(C(=C3)C)O)C(=O)C(=CC(C(C(C=CC(CC=C(C(=O)CC1O)C)O)C)O)C)C)C(=O)C2=O)O
Synonyms diastovaricin I
diastovaricins I
PubChem Compound 6438924
Last Modified Nov 17 2021
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